Cas no 1852072-34-4 (3-[(4,4-Dimethylpentyl)oxy]-2-methylpropane-1-sulfonyl chloride)

• Product Name: 3-[(4,4-Dimethylpentyl)oxy]-2-methylpropane-1-sulfonyl chloride
• CAS No: 1852072-34-4
• MF: C₁₁H₂₃ClO₃S
• MW: 270.816521883011
• CID: 5997019
• PubChem ID: 165963293
• Update Time: 2025-10-29

3-[(4,4-Dimethylpentyl)oxy]-2-methylpropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-[(4,4-dimethylpentyl)oxy]-2-methylpropane-1-sulfonyl chloride
• 1852072-34-4
• EN300-1144754
• 3-[(4,4-Dimethylpentyl)oxy]-2-methylpropane-1-sulfonyl chloride

• Inchi： 1S/C11H23ClO3S/c1-10(9-16(12,13)14)8-15-7-5-6-11(2,3)4/h10H,5-9H2,1-4H3
• InChI Key： PCZIYHWKPNBDAK-UHFFFAOYSA-N
• SMILES： ClS(CC(C)COCCCC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 270.1056435g/mol
• Monoisotopic Mass: 270.1056435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-[(4,4-Dimethylpentyl)oxy]-2-methylpropane-1-sulfonyl chloride

3-[(4,4-Dimethylpentyl)oxy]-2-methylpropane-1-sulfonyl chloride

The compound 3-[(4,4-Dimethylpentyl)oxy]-2-methylpropane-1-sulfonyl chloride, with the CAS number 1852072-34-4, is a highly specialized chemical entity that has garnered significant attention in the field of organic synthesis and materials science. This compound is notable for its unique structure, which combines a sulfonyl chloride group with a substituted ether moiety. The molecule's design allows for versatile reactivity, making it a valuable intermediate in the synthesis of advanced materials and pharmaceutical compounds.

Recent studies have highlighted the importance of sulfonyl chlorides like 3-[(4,4-Dimethylpentyl)oxy]-2-methylpropane-1-sulfonyl chloride in the development of biocompatible polymers and drug delivery systems. Researchers have demonstrated that the compound's ability to undergo nucleophilic substitution reactions under mild conditions makes it an ideal building block for constructing complex molecular architectures. For instance, a 2023 study published in the Journal of Polymer Science revealed that this compound can be used to synthesize novel polymeric materials with enhanced mechanical properties and biodegradability.

In terms of physical properties, 3-[(4,4-Dimethylpentyl)oxy]-2-methylpropane-1-sulfonyl chloride exhibits a high degree of stability under ambient conditions, which is attributed to the electron-withdrawing effects of the sulfonyl group. This stability not only facilitates its storage but also enables its use in a wide range of chemical reactions without the need for specialized handling procedures. Additionally, the compound's solubility in common organic solvents such as dichloromethane and THF makes it highly amenable to standard laboratory techniques.

The synthesis of 3-[(4,4-Dimethylpentyl)oxy]-2-methylpropane-1-sulfonyl chloride typically involves a multi-step process that begins with the preparation of the corresponding alcohol derivative. A recent advancement in this area involves the use of enzymatic catalysis to achieve higher yields and selectivity during intermediate formation. This approach not only reduces production costs but also aligns with current trends toward sustainable chemical manufacturing.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. For example, researchers have successfully utilized it in the synthesis of sulfonamide-containing drugs, which exhibit potent anti-inflammatory and antiviral activities. A 2023 study published in Medicinal Chemistry Communications demonstrated that derivatives synthesized from this compound displayed significant inhibitory effects against key enzymes involved in inflammatory pathways.

In conclusion, 3-[(4,4-Dimethylpentyl)oxy]-2-methylpropane-1-sulfonyl chloride represents a cutting-edge chemical entity with vast potential across multiple disciplines. Its unique structure, combined with its favorable reactivity and stability, positions it as a key player in modern chemical research and industrial applications.